Cas no 80459-00-3 (2,2-difluoro-1-(pyridin-2-yl)ethan-1-one)

2,2-Difluoro-1-(pyridin-2-yl)ethan-1-one is a fluorinated pyridine derivative with notable reactivity due to its difluoroacetyl and pyridinyl functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and fluorinated pharmaceuticals. The presence of fluorine atoms enhances its electrophilic character, making it useful for nucleophilic substitution reactions. Its pyridine moiety further contributes to coordination chemistry, enabling applications in ligand design. The compound's stability under standard conditions and well-defined reactivity profile make it a valuable building block for researchers in medicinal chemistry and material science. Its structural features allow for selective modifications, facilitating the development of novel bioactive molecules.
2,2-difluoro-1-(pyridin-2-yl)ethan-1-one structure
80459-00-3 structure
Product Name:2,2-difluoro-1-(pyridin-2-yl)ethan-1-one
CAS No:80459-00-3
MF:C7H5F2NO
MW:157.117508649826
MDL:MFCD11035861
CID:720370
PubChem ID:26985657
Update Time:2025-05-28

2,2-difluoro-1-(pyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2-Difluoro-1-(pyridin-2-yl)ethanone
    • 2-(DIFLUOROACETYL)PYRIDINE
    • 2,2-difluoro-1-pyridin-2-ylethanone
    • Ethanone, 2,2-difluoro-1-(2-pyridinyl)-
    • 2,2-Difluoro-1-(2-Pyridinyl)-Ethanone
    • 2-difluoroacetylpyridine
    • H-D-ASP-OTBU HCL
    • PC3462
    • Ethanone, 2,2-difluoro-1-(2-pyridinyl)- (9CI)
    • 2,2-difluoro-1-(pyridin-2-yl)ethan-1-one
    • 2,2-Difluoro-1-(2-pyridinyl)ethanone (ACI)
    • EN300-1929716
    • 80459-00-3
    • A839916
    • DUPAXXZTNNHMQL-UHFFFAOYSA-N
    • SY110119
    • DTXSID10650459
    • AKOS016006281
    • MFCD11035861
    • DS-4208
    • F17975
    • 2,2-difluoro-1-(2-pyridyl)ethanone;2,2-Difluoro-1-(pyridin-2-yl)ethanone
    • SB85719
    • 2,2-Dfluoro-1-(pyridin-2-yl)ethanone
    • MDL： MFCD11035861
    • Inchi： 1S/C7H5F2NO/c8-7(9)6(11)5-3-1-2-4-10-5/h1-4,7H
    • InChI Key： DUPAXXZTNNHMQL-UHFFFAOYSA-N
    • SMILES： O=C(C(F)F)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 157.03400
  • Monoisotopic Mass: 157.03392011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 206.1±30.0 ºC (760 Torr),
  • Flash Point: 78.4±24.6 ºC,
  • Solubility: Slightly soluble (9.6 g/l) (25 º C),
  • PSA: 29.96000
  • LogP: 1.52940

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2,2-difluoro-1-(pyridin-2-yl)ethan-1-one Production Method

Production Method 1

454-31-9 454-31-9
109-04-6 109-04-6
80459-00-3 80459-00-3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  20 min, -45 °C; -45 °C → -70 °C
1.2 Solvents: Diethyl ether ;  -70 °C; 2 h, -70 °C
1.3 Solvents: Acetonitrile ;  rt
Reference
Secondary Alcohol Hemiacetal Formation: An in Situ Carbonyl Activation Strategy
You, Lei; et al, Organic Letters, 2009, 11(22), 5126-5129

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Amadis Chemical Company Limited
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(CAS:80459-00-3)2,2-difluoro-1-(pyridin-2-yl)ethan-1-one
Order Number:A839916
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:47
Price ($):808.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:80459-00-3)2,2-difluoro-1-(pyridin-2-yl)ethan-1-one
A839916
Purity:99%
Quantity:1g
Price ($):808.0
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